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Cat. No.: B1295478

Get Quote

Abstract
This technical guide provides a comprehensive analysis of the spectroscopic data for 2-
Fluorobenzyl isothiocyanate (CAS No. 64382-80-5), a compound of interest in synthetic

chemistry and drug development.[1][2] While a complete set of experimentally-derived spectra

for this specific molecule is not readily available in public databases, this document synthesizes

information from closely related analogs and foundational spectroscopic principles to present a

robust, predictive characterization. This guide is intended for researchers, scientists, and

professionals in drug development, offering in-depth interpretations of expected Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Introduction and Molecular Overview
2-Fluorobenzyl isothiocyanate belongs to the class of isothiocyanates, organic compounds

containing the functional group -N=C=S. These compounds are recognized for their diverse

biological activities, including antimicrobial and anticancer properties, making them valuable

synthons in medicinal chemistry.[3] The introduction of a fluorine atom on the benzene ring can

significantly modulate the molecule's electronic properties, lipophilicity, and metabolic stability,
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making the precise characterization of such analogs critical for structure-activity relationship

(SAR) studies.

Molecular Structure:

Caption: Molecular structure of 2-Fluorobenzyl isothiocyanate.

Physicochemical Properties:

Property Value Source

CAS Number 64382-80-5 [1][4]

Molecular Formula C₈H₆FNS [5][6]

Molecular Weight 167.21 g/mol [5]

Boiling Point 130 °C [4]

Density 1.22 g/cm³ [4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules. For 2-Fluorobenzyl isothiocyanate, ¹H, ¹³C, and ¹⁹F NMR are all highly

informative.

Experimental Protocol: NMR Data Acquisition
A standard approach for acquiring NMR data for a compound like 2-Fluorobenzyl
isothiocyanate would be as follows:

Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent can

influence chemical shifts; CDCl₃ is a common starting point for many organic compounds.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped

with a broadband probe.
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¹H NMR: Acquire a standard one-dimensional proton spectrum. Typical parameters include a

30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to

achieve a good signal-to-noise ratio.

¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance

and smaller gyromagnetic ratio of ¹³C, a larger number of scans and a longer relaxation

delay may be necessary.

¹⁹F NMR: Acquire a one-dimensional fluorine spectrum. ¹⁹F is a high-sensitivity nucleus, so

acquisition times are generally short.

Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier

transform, phase correction, and baseline correction. Chemical shifts should be referenced

to an internal standard (e.g., TMS for ¹H and ¹³C) or an external standard for ¹⁹F.

¹H NMR Spectroscopy: Predicted Data and Interpretation
The ¹H NMR spectrum is expected to show signals corresponding to the aromatic protons and

the benzylic methylene protons. Based on data from analogous compounds such as benzyl

isothiocyanate[7] and other 2-fluoro-substituted benzyl derivatives, the following chemical shifts

and multiplicities can be predicted:
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Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Predicted
Multiplicity

Predicted
Integration

Rationale and
Comparative
Insights

Ar-H (4 protons) 7.0 - 7.5 Multiplet (m) 4H

The aromatic

protons will

appear as a

complex multiplet

due to proton-

proton and

proton-fluorine

couplings. The

electron-

withdrawing

nature of the

fluorine and

isothiocyanate

groups will shift

these protons

downfield

compared to

unsubstituted

benzene.

-CH₂-NCS (2

protons)

~ 4.8 Singlet (s) or

narrow triplet (t)

2H The benzylic

protons are

adjacent to the

electron-

withdrawing

isothiocyanate

group, leading to

a downfield shift.

In the non-

fluorinated

benzyl

isothiocyanate,

this signal

appears as a
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singlet.[7] A small

coupling to the

ortho-fluorine

might result in a

narrow triplet.

¹³C NMR Spectroscopy: Predicted Data and
Interpretation
The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The

interpretation must consider the "near-silence" phenomenon of the isothiocyanate carbon.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://m.chemicalbook.com/SpectrumEN_622-78-6_1HNMR.htm
https://glaserr.missouri.edu/vitpub/papers/JOC-Roman.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon Assignment
Predicted Chemical Shift
(δ, ppm)

Rationale and Comparative
Insights

-N=C=S ~130-140 (broad)

The isothiocyanate carbon

typically exhibits a broad, low-

intensity signal due to its

quadrupole moment and fast

relaxation, often making it

difficult to observe.[8]

Ar-C (C-F) ~160 (d, ¹JCF ≈ 245 Hz)

The carbon directly attached to

the fluorine will show a large

one-bond C-F coupling and will

be significantly downfield.

Ar-C (C-CH₂NCS) ~125-130

The ipso-carbon bearing the

benzyl group will be influenced

by both the fluorine and the

isothiocyanate moiety.

Ar-CH ~115-135

The remaining aromatic

carbons will appear in this

region, with their chemical

shifts and C-F coupling

constants dependent on their

position relative to the fluorine

atom.

-CH₂-NCS ~45-50

The benzylic carbon is shifted

downfield due to the adjacent

nitrogen atom.

¹⁹F NMR Spectroscopy: Predicted Data and
Interpretation
¹⁹F NMR is a highly sensitive technique for characterizing fluorinated organic molecules.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://glaserr.missouri.edu/vitpub/papers/JOC-Roman.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3613763/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorine
Assignment

Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Rationale and
Comparative
Insights

Ar-F -110 to -120 Multiplet (m)

The chemical shift of

fluorine on an

aromatic ring is

sensitive to the

electronic

environment. The

signal will likely be a

multiplet due to

coupling with the ortho

and meta protons.

The exact chemical

shift would be

determined relative to

a standard such as

CFCl₃.

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent tool for identifying key functional groups within a molecule.

Experimental Protocol: IR Data Acquisition
Sample Preparation: For a liquid sample like 2-Fluorobenzyl isothiocyanate, a thin film can

be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups.

Predicted IR Data and Interpretation
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The IR spectrum of 2-Fluorobenzyl isothiocyanate is expected to be dominated by the strong

absorption of the isothiocyanate group.

Wavenumber
(cm⁻¹)

Intensity Assignment
Rationale and
Comparative
Insights

~3050-3100 Medium-Weak Aromatic C-H stretch

Characteristic of C-H

bonds on a benzene

ring.

~2950-2850 Medium-Weak Aliphatic C-H stretch

Corresponding to the

methylene (-CH₂-)

group.

~2000-2200 Very Strong, Sharp
-N=C=S asymmetric

stretch

This is the most

characteristic and

intense band for an

isothiocyanate and is

a key diagnostic

feature.[10][11]

~1600, ~1480 Medium Aromatic C=C stretch

Typical absorptions for

the benzene ring

skeleton.

~1250-1200 Strong C-F stretch

The carbon-fluorine

bond stretch is

typically a strong

absorption in this

region.

~750 Strong
Ortho-disubstituted

benzene C-H bend

The out-of-plane

bending of the C-H

bonds on the ortho-

disubstituted ring

gives a strong band in

this region.
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural confirmation.

Experimental Protocol: MS Data Acquisition
Ionization Method: Electron Ionization (EI) is a common technique for volatile, thermally

stable compounds and would likely produce informative fragmentation. Electrospray

Ionization (ESI) could also be used, which would likely show the protonated molecule

[M+H]⁺.

Mass Analyzer: A variety of mass analyzers can be used, such as a quadrupole, ion trap, or

time-of-flight (TOF).

Data Acquisition: The sample is introduced into the ion source (e.g., via a direct insertion

probe or a GC inlet for EI), ionized, and the resulting ions are separated by their mass-to-

charge ratio (m/z).

Predicted MS Data and Interpretation
The mass spectrum of 2-Fluorobenzyl isothiocyanate is expected to show a molecular ion

peak and characteristic fragment ions. Predictions are based on the known fragmentation of

benzyl compounds.[7][12]

Predicted Fragmentation Pathway:

[C₈H₆FNS]⁺˙
m/z = 167

[C₇H₄F]⁺
m/z = 109

(Fluorotropylium ion)

- CH₂NCS [C₅H₄]⁺˙
m/z = 64

- C₂H₂

Click to download full resolution via product page

Caption: Predicted major fragmentation pathway of 2-Fluorobenzyl isothiocyanate under

Electron Ionization.

Predicted Mass Spectrum Data:
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m/z
Predicted Relative
Intensity

Ion
Structure/Formula

Rationale and
Comparative
Insights

167 Moderate
[C₈H₆FNS]⁺˙

(Molecular Ion)

This peak confirms

the molecular weight

of the compound. Its

presence and intensity

depend on the stability

of the molecule under

the ionization

conditions.

109
High (likely base

peak)

[C₇H₄F]⁺

(Fluorotropylium ion)

Loss of the CH₂NCS

radical from the

molecular ion is

expected to be a very

favorable process,

leading to the stable

fluorotropylium cation.

This is analogous to

the formation of the

tropylium ion (m/z 91)

in the mass spectrum

of benzyl

isothiocyanate.[7]

83 Low to Moderate [C₆H₄F]⁺
Loss of HCN from the

fluorotropylium ion.

64 Low [C₅H₄]⁺˙
Further fragmentation

of the aromatic ring.

Conclusion
This technical guide provides a detailed spectroscopic characterization of 2-Fluorobenzyl
isothiocyanate based on established principles and data from closely related compounds. The

predicted NMR, IR, and MS data offer a solid foundation for researchers to identify and
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characterize this molecule. The key identifying features are the very strong IR absorption in the

2000-2200 cm⁻¹ region, the formation of a fluorotropylium ion at m/z 109 in the mass spectrum,

and the characteristic patterns in the ¹H, ¹³C, and ¹⁹F NMR spectra arising from the fluorinated

aromatic ring and the benzylic isothiocyanate moiety. Experimental verification of these

predictions will be invaluable for the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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